Cas no 15583-20-7 (3-Pyridin-2-yl-propylamine dihydrochloride)

3-Pyridin-2-yl-propylamine dihydrochloride is a versatile organic compound featuring a pyridine ring linked to a propylamine chain, with dihydrochloride salt formation enhancing its stability and solubility. This derivative is particularly valuable in pharmaceutical and chemical research due to its role as a building block for synthesizing biologically active molecules. The dihydrochloride form ensures improved handling and storage characteristics compared to the free base. Its structural features make it useful in ligand design, catalysis, and medicinal chemistry applications, where the pyridine moiety can participate in coordination or hydrogen bonding interactions. The compound's well-defined properties and consistent purity support reproducible results in synthetic workflows.

3-Pyridin-2-yl-propylamine dihydrochloride structure

15583-20-7 structure

Product Name:3-Pyridin-2-yl-propylamine dihydrochloride

CAS No:15583-20-7

MF:C₈H₁₄Cl₂N₂

MW:209.116159915924

CID:3168384

PubChem ID:46735528

Update Time:2025-05-20

3-Pyridin-2-yl-propylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-Pyridin-2-yl-propylamine dihydrochloride
- 3-pyridin-2-ylpropan-1-amine;dihydrochloride
- 3-(Pyridin-2-yl)propan-1-amine dihydrochloride
- CS-0234821
- EN300-1478786
- 2-pyridinepropaneamine dihydrochloride
- SCHEMBL1802070
- 15583-20-7
- AKOS015845487
- QAA58320
- 937-120-6
- Inchi： 1S/C8H12N2.2ClH/c9-6-3-5-8-4-1-2-7-10-8;;/h1-2,4,7H,3,5-6,9H2;2*1H
- InChI Key： FTRWQMTUYKRHCV-UHFFFAOYSA-N
- SMILES： Cl.Cl.N1C=CC=CC=1CCCN

Computed Properties

Exact Mass: 208.0534038g/mol
Monoisotopic Mass: 208.0534038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 83.3
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.9Å²

3-Pyridin-2-yl-propylamine dihydrochloride Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Pyridin-2-yl-propylamine dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	019143-1g	3-Pyridin-2-yl-propylamine dihydrochloride	15583-20-7		1g	6144CNY	2021-05-07
TRC	P995845-10mg	3-Pyridin-2-yl-propylamine dihydrochloride	15583-20-7		10mg	$ 50.00	2022-06-02
TRC	P995845-50mg	3-Pyridin-2-yl-propylamine dihydrochloride	15583-20-7		50mg	$ 135.00	2022-06-02
TRC	P995845-100mg	3-Pyridin-2-yl-propylamine dihydrochloride	15583-20-7		100mg	$ 210.00	2022-06-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	019143-1g	3-Pyridin-2-yl-propylamine dihydrochloride	15583-20-7		1g	6144.0CNY	2021-07-13
Enamine	EN300-1478786-0.05g	3-(pyridin-2-yl)propan-1-amine dihydrochloride	15583-20-7	95%	0.05g	$54.0	2023-06-06
Enamine	EN300-1478786-0.1g	3-(pyridin-2-yl)propan-1-amine dihydrochloride	15583-20-7	95%	0.1g	$80.0	2023-06-06
Enamine	EN300-1478786-0.25g	3-(pyridin-2-yl)propan-1-amine dihydrochloride	15583-20-7	95%	0.25g	$113.0	2023-06-06
Enamine	EN300-1478786-0.5g	3-(pyridin-2-yl)propan-1-amine dihydrochloride	15583-20-7	95%	0.5g	$178.0	2023-06-06
Enamine	EN300-1478786-1.0g	3-(pyridin-2-yl)propan-1-amine dihydrochloride	15583-20-7	95%	1g	$229.0	2023-06-06

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Additional information on 3-Pyridin-2-yl-propylamine dihydrochloride

3-Pyridin-2-yl-propylamine Dihydrochloride (CAS No. 15583-20-7): A Comprehensive Overview of Its Properties and Applications

3-Pyridin-2-yl-propylamine dihydrochloride (CAS No. 15583-20-7) is a chemically significant compound widely utilized in pharmaceutical research, organic synthesis, and biochemical studies. This article delves into its molecular structure, key properties, and emerging applications, while addressing trending topics such as drug discovery, neuroscience research, and small-molecule therapeutics. By incorporating high-search-volume terms like "pyridine derivatives in medicine" and "amine-based compound uses", we aim to enhance readability and SEO performance.

The compound’s systematic name, 3-Pyridin-2-yl-propylamine dihydrochloride, highlights its pyridine core and amine functionality, making it a versatile intermediate in synthesizing bioactive molecules. Researchers frequently explore its role in modulating enzyme activity and receptor binding, particularly in the context of central nervous system (CNS) disorders. Its dihydrochloride salt form improves solubility, a critical factor for in vitro assays and preclinical studies.

Recent advancements in high-throughput screening have spotlighted 3-Pyridin-2-yl-propylamine dihydrochloride as a candidate for developing neuroprotective agents. Its ability to interact with nicotinic acetylcholine receptors aligns with current interest in cognitive enhancers and neurodegenerative disease treatments. Additionally, its structural similarity to natural alkaloids has spurred investigations into antimicrobial and anti-inflammatory applications, addressing global health challenges like antibiotic resistance.

From a synthetic chemistry perspective, this compound serves as a building block for heterocyclic frameworks, often leveraged in catalysis and material science. Its stability under physiological conditions makes it suitable for probe design in molecular imaging, a rapidly growing field fueled by demand for precision diagnostics. FAQs such as "How is 3-Pyridin-2-yl-propylamine dihydrochloride synthesized?" or "What are its safety profiles?" reflect user curiosity, underscoring the need for accessible technical data.

In summary, 3-Pyridin-2-yl-propylamine dihydrochloride (CAS No. 15583-20-7) bridges fundamental research and applied science, offering multifaceted utility in biopharmaceutical innovation. By aligning its profile with trending queries like "pyridine-based drug development" and "amine derivatives in CNS research", this article optimizes for both relevance and academic rigor.